Cas no 1487961-87-4 (Cyclopropanebutanamine, N-(2-methylpropyl)-)

• Product Name: Cyclopropanebutanamine, N-(2-methylpropyl)-
• CAS No: 1487961-87-4
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5251628
• Update Time: 2025-11-05

Cyclopropanebutanamine, N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanebutanamine, N-(2-methylpropyl)-
• 4-Cyclopropyl-N-isobutylbutan-1-amine

• Inchi： 1S/C11H23N/c1-10(2)9-12-8-4-3-5-11-6-7-11/h10-12H,3-9H2,1-2H3
• InChI Key： WNQQPAGNSPQVPU-UHFFFAOYSA-N
• SMILES： C1(CCCCNCC(C)C)CC1

Additional information on Cyclopropanebutanamine, N-(2-methylpropyl)-

Comprehensive Overview of Cyclopropanebutanamine, N-(2-methylpropyl)- (CAS No. 1487961-87-4)

Cyclopropanebutanamine, N-(2-methylpropyl)- (CAS No. 1487961-87-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its cyclopropane and butanamine moieties, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and material science. Its molecular structure, which includes a N-(2-methylpropyl) substituent, contributes to its distinct chemical behavior and reactivity.

The growing demand for novel chemical entities in drug discovery and development has placed Cyclopropanebutanamine, N-(2-methylpropyl)- under the spotlight. Researchers are particularly intrigued by its potential as a building block for bioactive molecules and small-molecule therapeutics. The compound's cyclopropane ring is known to enhance metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies have explored its role in modulating enzyme activity and receptor binding, which are critical factors in the design of new therapeutic agents.

In the agrochemical sector, Cyclopropanebutanamine, N-(2-methylpropyl)- has been investigated for its potential as a pesticide intermediate or plant growth regulator. The compound's ability to influence biological pathways in plants has sparked interest in its use for sustainable agriculture. With the global shift toward eco-friendly farming practices, this compound could play a pivotal role in the development of next-generation agrochemicals that minimize environmental impact while maximizing efficacy.

From a synthetic chemistry perspective, the preparation of Cyclopropanebutanamine, N-(2-methylpropyl)- involves sophisticated techniques such as ring-closing reactions and amine functionalization. These methods are often optimized to achieve high yields and purity, which are essential for industrial-scale production. The compound's synthesis is a topic of discussion in academic circles, with researchers continuously refining protocols to improve efficiency and reduce waste.

The versatility of Cyclopropanebutanamine, N-(2-methylpropyl)- extends to material science, where it is explored for its potential in polymer modification and surface coating applications. Its amine group can serve as a reactive site for cross-linking or functionalization, enabling the creation of advanced materials with tailored properties. This has implications for industries ranging from electronics to automotive, where high-performance materials are in constant demand.

As the scientific community delves deeper into the properties of Cyclopropanebutanamine, N-(2-methylpropyl)-, questions about its safety profile and environmental impact have emerged. Regulatory bodies and industry stakeholders are collaborating to establish guidelines for its safe handling and disposal. These efforts align with the broader push for green chemistry and sustainable manufacturing practices, which are increasingly prioritized by consumers and policymakers alike.

In conclusion, Cyclopropanebutanamine, N-(2-methylpropyl)- (CAS No. 1487961-87-4) represents a fascinating area of study with multifaceted applications. Its relevance to cutting-edge research and industrial innovation ensures that it will remain a topic of interest for years to come. Whether in the realm of drug discovery, agriculture, or advanced materials, this compound exemplifies the intersection of chemistry and modern technology.